1-(tetrahydro-2H-pyran-4-yl)-3-((tetrahydrofuran-2-yl)methyl)urea
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Description
1-(tetrahydro-2H-pyran-4-yl)-3-((tetrahydrofuran-2-yl)methyl)urea is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.292. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Interactions
- The crystal structure of a related sulfonylurea herbicide was studied, highlighting the significance of N—H⋯O hydrogen bonds and weak π–π interactions in forming a three-dimensional architecture. This study underlines the potential utility of similar compounds in understanding molecular arrangements and interactions (Youngeun Jeon et al., 2015).
Synthesis of Heterocyclic Compounds
- A one-pot diastereoselective synthesis method for furano and pyrano pyrimidinones (thiones) was developed using urea/thiourea, demonstrating the compound's role in facilitating complex organic reactions (R. Ghorbani‐Vaghei et al., 2015).
- Another study focused on a multicomponent one-pot synthesis of diverse functionalized 2-amino-3-cyano-4H-pyrans and pyran-annulated heterocycles using urea as a novel organo-catalyst. This showcases the application of urea in eco-friendly and efficient synthesis processes (G. Brahmachari & B. Banerjee, 2014).
Hydrogel Formation and Gelation
- The study of 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea revealed its ability to form hydrogels, with properties dependent on the identity of the anion. This highlights the potential of similar compounds in developing materials with tunable physical properties (G. Lloyd & J. Steed, 2011).
Optical Sensing and Supramolecular Chemistry
- A neutral compound was developed for chloride selective sensing, combining urea functionality with pyrene excimer transduction. This demonstrates the compound's application in creating supramolecular scaffolds for optical sensing technologies (B. Schazmann et al., 2006).
Properties
IUPAC Name |
1-(oxan-4-yl)-3-(oxolan-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O3/c14-11(12-8-10-2-1-5-16-10)13-9-3-6-15-7-4-9/h9-10H,1-8H2,(H2,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTGKAFGDFDPUIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)NC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.